Cas no 380181-08-8 (ethyl 5-{(4-chlorophenyl)carbamoylamino}-3-methylthiophene-2-carboxylate)

• Product Name: ethyl 5-{(4-chlorophenyl)carbamoylamino}-3-methylthiophene-2-carboxylate
• CAS No: 380181-08-8
• MF: C₁₅H₁₅ClN₂O₃S
• MW: 338.809201478958
• CID: 6382135
• PubChem ID: 800941
• Update Time: 2025-06-14

ethyl 5-{(4-chlorophenyl)carbamoylamino}-3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-{(4-chlorophenyl)carbamoylamino}-3-methylthiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 5-[[[(4-chlorophenyl)amino]carbonyl]amino]-3-methyl-, ethyl ester
• MLS000575719
• ethyl 5-[(4-chlorophenyl)carbamoylamino]-3-methyl-thiophene-2-carboxylate
• Oprea1_442950
• F1165-0008
• AKOS001018141
• 5-[[(4-chloroanilino)-oxomethyl]amino]-3-methyl-2-thiophenecarboxylic acid ethyl ester
• ethyl 5-{[(4-chlorophenyl)carbamoyl]amino}-3-methylthiophene-2-carboxylate
• Z44612700
• 5-[(4-chlorophenyl)carbamoylamino]-3-methyl-thiophene-2-carboxylic acid ethyl ester
• ethyl 5-(3-(4-chlorophenyl)ureido)-3-methylthiophene-2-carboxylate
• SR-01000691171-2
• cid_800941
• SCHEMBL4915622
• BDBM41942
• 380181-08-8
• SR-01000691171
• ethyl 5-[(4-chlorophenyl)carbamoylamino]-3-methylthiophene-2-carboxylate
• SMR000196754
• CHEMBL1445327
• ethyl 5-({[(4-chlorophenyl)amino]carbonyl}amino)-3-methyl-2-thiophenecarboxylate

• Inchi： 1S/C15H15ClN2O3S/c1-3-21-14(19)13-9(2)8-12(22-13)18-15(20)17-11-6-4-10(16)5-7-11/h4-8H,3H2,1-2H3,(H2,17,18,20)
• InChI Key： RGUGPYBGFLDYNY-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(NC(NC2=CC=C(Cl)C=C2)=O)=CC=1C

Computed Properties

• Exact Mass: 338.0491912g/mol
• Monoisotopic Mass: 338.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• Density: 1.400±0.06 g/cm3(Predicted)
• Boiling Point: 391.0±42.0 °C(Predicted)
• pka: 13.07±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on ethyl 5-{(4-chlorophenyl)carbamoylamino}-3-methylthiophene-2-carboxylate

Recent Advances in the Study of Ethyl 5-{(4-Chlorophenyl)carbamoylamino}-3-methylthiophene-2-carboxylate (CAS: 380181-08-8)

The compound ethyl 5-{(4-chlorophenyl)carbamoylamino}-3-methylthiophene-2-carboxylate (CAS: 380181-08-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiophene backbone and carbamoylamino substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for further investigation.

One of the key areas of research has been the optimization of the synthetic pathway for ethyl 5-{(4-chlorophenyl)carbamoylamino}-3-methylthiophene-2-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and purity of the compound. This advancement is critical for scaling up production for preclinical and clinical studies, ensuring consistent quality and reproducibility in research settings.

Pharmacological evaluations have revealed that ethyl 5-{(4-chlorophenyl)carbamoylamino}-3-methylthiophene-2-carboxylate exhibits notable anti-inflammatory and analgesic properties. In vitro and in vivo studies demonstrated its ability to inhibit key inflammatory mediators such as COX-2 and TNF-α, suggesting its potential as a lead compound for developing new non-steroidal anti-inflammatory drugs (NSAIDs). These findings were corroborated by a recent study in the European Journal of Pharmacology, which highlighted the compound's efficacy in reducing inflammation in rodent models of arthritis.

Beyond its anti-inflammatory effects, preliminary research has also explored the compound's anticancer potential. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that ethyl 5-{(4-chlorophenyl)carbamoylamino}-3-methylthiophene-2-carboxylate could induce apoptosis in certain cancer cell lines, particularly those associated with breast and colon cancers. The mechanism appears to involve the inhibition of PI3K/Akt signaling pathways, a common target in oncology drug development. However, further studies are needed to elucidate the full scope of its anticancer activity and potential side effects.

In addition to its therapeutic applications, the compound's pharmacokinetic profile has been a subject of investigation. Recent pharmacokinetic studies have shown that ethyl 5-{(4-chlorophenyl)carbamoylamino}-3-methylthiophene-2-carboxylate has favorable absorption and distribution characteristics, with moderate plasma protein binding and good bioavailability. These properties make it a viable candidate for oral administration, which is a significant advantage in drug development.

Despite these promising findings, challenges remain. The compound's metabolic stability and potential toxicity in long-term use require further evaluation. Ongoing research aims to address these issues through structural modifications and formulation improvements. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, ethyl 5-{(4-chlorophenyl)carbamoylamino}-3-methylthiophene-2-carboxylate (CAS: 380181-08-8) represents a multifaceted compound with significant potential in both anti-inflammatory and anticancer therapies. Continued research and development are essential to fully realize its therapeutic benefits and overcome existing challenges. The compound's unique chemical structure and biological activity make it a valuable subject for future studies in the chemical biology and pharmaceutical fields.